Cas no 2091184-39-1 (2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine)

• Product Name: 2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine
• CAS No: 2091184-39-1
• MF: C₈H₁₇FN₂
• MW: 160.232385396957
• CID: 5722852
• PubChem ID: 121200951
• Update Time: 2025-06-09

2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026708945
• 2091184-39-1
• 2-[3-(fluoromethyl)piperidin-1-yl]ethanamine
• 2-(3-(fluoromethyl)piperidin-1-yl)ethan-1-amine
• F1907-4484
• 1-Piperidineethanamine, 3-(fluoromethyl)-
• 2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine

• Inchi： 1S/C8H17FN2/c9-6-8-2-1-4-11(7-8)5-3-10/h8H,1-7,10H2
• InChI Key： PGCIUXTUPQPPIO-UHFFFAOYSA-N
• SMILES： FCC1CCCN(CCN)C1

Computed Properties

• Exact Mass: 160.13757671g/mol
• Monoisotopic Mass: 160.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.969±0.06 g/cm3(Predicted)
• Boiling Point: 225.7±10.0 °C(Predicted)
• pka: 10.21±0.10(Predicted)

Additional information on 2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine

2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine (CAS No. 2091184-39-1): A Comprehensive Overview

2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine, a compound with the CAS registry number 2091184-39-1, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a fluoromethyl group and an ethanamine moiety. The piperidine ring serves as a versatile scaffold, enabling the molecule to participate in various chemical reactions and biological interactions. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the context of neurological disorders and metabolic diseases.

The synthesis of 2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine involves a multi-step process that leverages modern organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution, alkylation, and reductive amination to construct this compound efficiently. The introduction of the fluoromethyl group at the 3-position of the piperidine ring is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule. This modification enhances its ability to interact with biological targets, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled scientists to predict the bioactivity and pharmacokinetic profiles of 2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine with greater accuracy. Using molecular docking studies, researchers have identified potential binding sites on various protein targets, including enzymes involved in lipid metabolism and neurotransmitter regulation. These findings suggest that the compound may exhibit antidepressant, anti-inflammatory, or anti-diabetic activities, depending on its specific interactions within cellular pathways.

In vivo studies conducted on animal models have further elucidated the pharmacological properties of this compound. For instance, experiments in mice have demonstrated that 2-(3-(Fluoromethyl)piperidin-1-yl)ethan-1-amine can modulate levels of key neurotransmitters such as dopamine and serotonin, which are critical for mood regulation. Additionally, preliminary data indicate that the compound may possess neuroprotective effects, potentially making it a candidate for treating neurodegenerative conditions like Alzheimer's disease.

The toxicity profile of 2-(3-(Fluoromethyl)piperidin-1-yll)ethan-amine has also been investigated to ensure its safety for therapeutic use. Acute and chronic toxicity studies reveal that the compound exhibits low toxicity at pharmacologically relevant doses, with no significant adverse effects observed in vital organs such as the liver, kidneys, and heart. These results underscore its potential as a safe and effective drug candidate.

Looking ahead, ongoing research is focused on optimizing the chemical structure of this compound to enhance its bioavailability and efficacy. Techniques such as prodrugs design and polymer conjugation are being explored to improve its stability in biological systems. Furthermore, collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials, which will ultimately determine its therapeutic potential.

In conclusion, 2-(3-(Fluoromethyl)piperidin--yl)ethan--amine (CAS No. 2091184--39--) represents a promising molecule with diverse applications in drug discovery. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a valuable asset in addressing unmet medical needs. As research continues to unfold, this compound holds the potential to make significant contributions to the field of medicinal chemistry.